1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one

• Molecular Formula: C11H11F3O2S
• Molecular Weight: 264.27 g/mol
• IUPAC Name: 1-[4-methylsulfanyl-3-(trifluoromethoxy)phenyl]propan-1-one
• InChI: InChI=1S/C11H11F3O2S/c1-3-8(15)7-4-5-10(17-2)9(6-7)16-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key: DOOIEMYHCCCSOV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)SC)OC(F)(F)F

Description

1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one is an organic compound with a complex structure that includes a trifluoromethoxy group, a methylthio group, and a propanone backbone

Preparation Methods

The synthesis of 1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one typically involves multiple steps, starting with the preparation of the intermediate compounds. One common synthetic route includes the following steps:

Formation of the Intermediate: The initial step involves the reaction of 4-(methylthio)-3-(trifluoromethoxy)benzaldehyde with a suitable reagent to form the corresponding intermediate.

Condensation Reaction: The intermediate is then subjected to a condensation reaction with a propanone derivative under controlled conditions to yield the final product.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often using catalysts and specific reaction conditions to achieve the desired outcome.

Chemical Reactions Analysis

1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions, often using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, serving as an intermediate in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials, contributing to advancements in industrial processes.

Mechanism of Action

The mechanism of action of 1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity and influencing various biochemical processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

1-(4-(Methylthio)-3-(trifluoromethoxy)phenyl)propan-1-one can be compared with similar compounds such as:

1-(4-(Methylthio)-2-(trifluoromethoxy)phenyl)propan-1-one: This compound has a similar structure but differs in the position of the trifluoromethoxy group.

1-(4-(Methylthio)-2-(trifluoromethyl)phenyl)propan-1-one: This compound has a trifluoromethyl group instead of a trifluoromethoxy group, leading to different chemical properties and reactivity.